Cas no 1805612-93-4 (6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-methanol)

• Product Name: 6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-methanol
• CAS No: 1805612-93-4
• MF: C₈H₈F₂INO₂
• MW: 315.055901527405
• CID: 4892515
• Update Time: 2025-06-08

6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-methanol

• Inchi： 1S/C8H8F2INO2/c1-14-6-2-5(7(9)10)12-8(11)4(6)3-13/h2,7,13H,3H2,1H3
• InChI Key： QSSURTNPSODKON-UHFFFAOYSA-N
• SMILES： IC1=C(CO)C(=CC(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.3
• Topological Polar Surface Area: 42.4

Additional information on 6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-methanol

Introduction to 6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-methanol (CAS No. 1805612-93-4)

6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1805612-93-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule features a pyridine core, which is a cornerstone in the synthesis of various biologically active substances. The presence of multiple functional groups, including an iodo substituent, a difluoromethyl group, and a methoxy moiety, makes this compound a versatile intermediate in the development of novel therapeutic agents.

The structural attributes of 6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-methanol contribute to its utility in synthetic chemistry. The iodo group at the 2-position provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures. Concurrently, the difluoromethyl group is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature is particularly valuable in medicinal chemistry, where optimizing pharmacokinetic profiles is essential for drug efficacy and safety.

The methoxy group at the 4-position of the pyridine ring introduces polarity and can influence solubility and electronic properties, making it an important consideration in drug design. Additionally, the hydroxyl group at the 3-position offers another site for chemical modification, enabling the synthesis of diverse derivatives. These structural features collectively make 6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-methanol a valuable building block for the exploration of new pharmacophores.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit properties relevant to various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The specific arrangement of substituents in 6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-methanol aligns well with these trends, as it provides a scaffold that can be readily modified to target specific biological pathways.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By leveraging the reactive sites on 6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-methanol, researchers can design molecules that selectively inhibit aberrant kinase activity. For instance, modifications at the iodo and difluoromethyl positions can fine-tune binding interactions with target kinases, leading to improved potency and selectivity.

Furthermore, the pharmaceutical industry has shown increasing interest in fluorinated compounds due to their favorable pharmacokinetic properties. The introduction of fluorine atoms can modulate lipophilicity, metabolic stability, and immunogenicity—key factors that influence drug development. The presence of two fluorine atoms in 6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-methanol exemplifies how this compound can be utilized to develop next-generation therapeutics with enhanced pharmacological profiles.

Recent advancements in computational chemistry have also facilitated the rational design of novel derivatives based on 6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-methanol. Molecular modeling techniques allow researchers to predict how different substituents will interact with biological targets, enabling high-throughput virtual screening and rapid optimization of lead compounds. This approach has accelerated the discovery process and has led to several promising candidates entering preclinical development.

The versatility of 6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-methanol extends beyond kinase inhibition. It has also been explored as a precursor for developing antiviral and antibacterial agents. The unique structural features present in this compound provide opportunities to interact with viral proteases or bacterial enzymes disruptively. For example, modifications aimed at enhancing interactions with these targets could yield compounds with significant therapeutic potential.

In conclusion,6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-methanol (CAS No. 1805612-93-4) represents a compelling scaffold for pharmaceutical innovation. Its combination of reactive handles and functional groups positions it as a key intermediate in synthesizing diverse biologically active molecules. As research continues to uncover new therapeutic targets and methodologies,6-(Difluoromethyl)-2-iodo-4-methoxypyridine-3-methanol is poised to play an increasingly important role in drug discovery and development.